1-Isopropyl Etodolac-d6
Description
1-Isopropyl Etodolac-d6 is a deuterated analog of 1-isopropyl etodolac, a structural derivative of the nonsteroidal anti-inflammatory drug (NSAID) etodolac. The parent compound, 1-isopropyl etodolac, is defined by the chemical structure 2-[(1RS)-8-ethyl-1-(1-methylethyl)-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic acid (). The deuterated form (-d6) replaces six hydrogen atoms with deuterium, typically at metabolically stable positions, to enhance its utility as an internal standard in mass spectrometry-based pharmacokinetic or metabolic studies.
Properties
Molecular Formula |
C₁₈H₁₇D₆NO₃ |
|---|---|
Molecular Weight |
307.42 |
Synonyms |
8-Ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)-Pyrano[3,4-b]indole-1-acetic Acid-d6; |
Origin of Product |
United States |
Comparison with Similar Compounds
Antiviral Activity
A study on indole-derived compounds () evaluated substituent effects on antiviral efficacy:
- 1-Ethyl-substituted analogs (e.g., 5a, 5c, 5d) : Demonstrated potent activity against herpes simplex viruses (HSV-1, HSV-2) and vaccinia virus (VV), with EC50 values ranging from 1.5–5.6 µM .
- 1-Isopropyl-substituted analog (6c) : Exhibited markedly reduced potency, with EC50 values of 50.0 µM (HSV-1) and 15.0 µM (HSV-2) , highlighting the negative impact of bulkier substituents at position 1 ().
This suggests that smaller alkyl groups (e.g., ethyl) at position 1 optimize antiviral activity, whereas branched isopropyl groups diminish efficacy, likely due to steric interference with target binding.
Pharmaceutical Relevance
- Etodolac USP Standard : Used for quality control in drug manufacturing, with strict guidelines for handling and water content ().
- 1-Isopropyl Etodolac-d6 : As a deuterated analog, its primary role is analytical (e.g., as an internal standard) rather than therapeutic. Its structural similarity to etodolac ensures reliable quantification in complex biological matrices.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
